Cas no 1420807-24-4 (Tert-Butyl 4-((3-(bromomethyl)phenyl)sulfonyl)piperazine-1-carboxylate)

• Product Name: Tert-Butyl 4-((3-(bromomethyl)phenyl)sulfonyl)piperazine-1-carboxylate
• CAS No: 1420807-24-4
• MF: C₁₆H₂₃BrN₂O₄S
• MW: 419.333822488785
• CID: 2178895
• Update Time: 2023-08-06

Tert-Butyl 4-((3-(bromomethyl)phenyl)sulfonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-((3-(bromomethyl)phenyl)sulfonyl)piperazine-1-carboxylate
• Tert-Butyl 4-((3-(bromomethyl)phenyl)sulfonyl)piperazine-1-carboxylate

• Inchi： 1S/C16H23BrN2O4S/c1-16(2,3)23-15(20)18-7-9-19(10-8-18)24(21,22)14-6-4-5-13(11-14)12-17/h4-6,11H,7-10,12H2,1-3H3
• InChI Key： IBRLIPKMCKJMGV-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1)S(N1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 533
• Topological Polar Surface Area: 75.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides